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Compound of Interest

Compound Name: HG-9-91-01

Cat. No.: B607947 Get Quote

Technical Support Center: HG-9-91-01
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling HG-9-91-01 stock solutions. Below

you will find troubleshooting guides and frequently asked questions to ensure the successful

application of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is HG-9-91-01 and what is its primary mechanism of action?

A1: HG-9-91-01 is a potent and highly selective ATP-competitive inhibitor of Salt-Inducible

Kinases (SIKs), with IC50 values of 0.92 nM, 6.6 nM, and 9.6 nM for SIK1, SIK2, and SIK3,

respectively.[1][2] By inhibiting SIKs, HG-9-91-01 prevents the phosphorylation of downstream

targets like CREB-regulated transcriptional coactivator 3 (CRTC3). This allows CRTC3 to

translocate to the nucleus and co-activate CREB-dependent gene transcription, leading to

outcomes such as increased IL-10 production in macrophages.[3]

Q2: What is the recommended solvent for dissolving HG-9-91-01?

A2: The recommended solvent for preparing stock solutions of HG-9-91-01 is high-quality,

anhydrous Dimethyl Sulfoxide (DMSO).[4] It is crucial to use newly opened or properly stored

anhydrous DMSO, as the compound's solubility can be significantly reduced by moisture.[2]
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Q3: How should I store the powdered form of HG-9-91-01?

A3: The solid, powdered form of HG-9-91-01 is stable for up to 3 years when stored at -20°C.

For shorter periods, it can be stored at 4°C for up to 2 years.[5]

Q4: Once I've made a stock solution in DMSO, what are the optimal storage conditions?

A4: For long-term storage, aliquoted stock solutions in DMSO should be kept at -80°C, where

they are stable for up to one year.[1][2][5] For short-term storage, solutions can be kept at

-20°C for up to six months.[5] It is highly recommended to aliquot the stock solution into single-

use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[2]

Q5: Are there any known off-target effects of HG-9-91-01?

A5: Yes, while highly selective for SIKs, HG-9-91-01 has been shown to inhibit other protein

tyrosine kinases that have a threonine residue at the gatekeeper site. These include members

of the Src family (Src, Lck, Yes), BTK, and FGF and Ephrin receptors.[1][5] It is important to

consider these potential off-target effects when designing experiments and interpreting results.

Quantitative Data Summary
The following table summarizes the key quantitative data for the storage and handling of HG-9-
91-01.
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Parameter Value and Conditions

Solubility in DMSO

Up to 250 mg/mL (440.39 mM).[5] Achieving

high concentrations may require warming to

60°C and ultrasonication.[5] It is critical to use

fresh, anhydrous DMSO.[2]

Powder Storage Stability
-20°C for up to 3 years.[2][5] 4°C for up to 2

years.[5]

Stock Solution Stability
-80°C in DMSO for up to 1 year.[2][5] -20°C in

DMSO for up to 6 months.[5]

IC50 Values
SIK1: 0.92 nM[1] SIK2: 6.6 nM[1] SIK3: 9.6

nM[1]

Recommended Cellular Concentration
100-500 nM has been shown to be effective in

cell-based assays.[6]

Experimental Protocols
Detailed Methodology for Preparing a 10 mM Stock Solution of HG-9-91-01

Materials:

HG-9-91-01 powder (Molecular Weight: 567.68 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortexer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:
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Pre-warming: Before opening, allow the vial of HG-9-91-01 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

onto the compound.

Calculation: To prepare a 10 mM stock solution, you will need to dissolve 5.68 mg of HG-9-
91-01 in 1 mL of DMSO. Adjust volumes as needed for your desired stock amount.

Dissolution: Carefully add the calculated amount of DMSO to the vial containing the HG-9-
91-01 powder.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Aiding Solubility (if necessary): If the compound does not fully dissolve, you can warm the

solution to 37°C for 10 minutes and/or place it in an ultrasonic bath for a short period.[7]

Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, sterile aliquots

in appropriate storage vials (e.g., cryovials). This is a critical step to prevent degradation

from multiple freeze-thaw cycles.

Storage: Immediately store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C

for shorter-term use (up to 6 months).[2][5]

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Precipitate forms in stock

solution upon freezing or

during dilution in aqueous

media.

The compound has limited

solubility in aqueous solutions.

The final concentration of

DMSO in your cell culture

media may be too low to

maintain solubility.

When diluting the stock

solution into your experimental

media, ensure the final DMSO

concentration is kept as high

as is tolerable for your cells

(typically ≤0.5%).[5] Prepare

working solutions fresh from

the DMSO stock for each

experiment. Avoid storing

diluted aqueous solutions.

Inconsistent or weaker than

expected experimental results

over time.

The stock solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles. The DMSO used may

have absorbed moisture over

time, reducing compound

stability.

Always use single-use aliquots

to avoid freeze-thaw cycles.[2]

Use fresh, anhydrous DMSO

for preparing new stock

solutions.[2] If a stock solution

is older than the recommended

storage period, consider

preparing a fresh stock.

Difficulty dissolving the HG-9-

91-01 powder in DMSO.

The DMSO may contain water,

or the concentration being

prepared is too high for room

temperature dissolution.

Ensure you are using a fresh,

unopened bottle of anhydrous

DMSO.[2] To aid dissolution,

you can gently warm the

solution to 37°C or use an

ultrasonic bath for a short

duration.[7]

Observed effects in cells do

not align with SIK inhibition.

HG-9-91-01 has known off-

target effects on other kinases

such as Src family members.

[1][5] The observed phenotype

could be a result of inhibiting

one of these other targets.

Be aware of the known off-

targets of HG-9-91-01.[6] If

possible, use a structurally

distinct SIK inhibitor as a

complementary tool to confirm

that the observed effects are

due to SIK inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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